Cas no 1261872-08-5 (4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261872-08-5
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4791786
• Update Time: 2025-07-21

4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H9F6NO/c1-22-10-5-6-21-12(14(18,19)20)11(10)8-3-2-4-9(7-8)13(15,16)17/h2-7H,1H3
• InChI Key： HGMSFWIXLKXQBS-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)OC)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine

Introduction to 4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261872-08-5)

4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1261872-08-5, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of a methoxy group at the 4-position, two trifluoromethyl groups at the 2- and 3-positions, and a trifluoromethyl phenyl ring at the 3-position creates a complex and highly tunable scaffold. This architecture not only enhances the compound's lipophilicity but also influences its interactions with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their ability to modulate various biological pathways. The trifluoromethyl group, in particular, is known for its ability to improve metabolic stability and binding affinity, while the methoxy group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions. The combination of these features makes 4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridine derivatives have been extensively studied for their anti-cancer properties, and modifications such as the introduction of trifluoromethyl groups have been shown to enhance their efficacy. Preclinical studies have suggested that compounds with similar structures may inhibit key enzymes involved in tumor growth and proliferation. For instance, analogs of this compound have demonstrated inhibitory activity against kinases and other enzymes that are overexpressed in certain types of cancer.

Furthermore, the structural features of 4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine make it a valuable tool for exploring new mechanisms of action in drug development. The compound's ability to interact with biological targets through multiple binding modes could lead to the discovery of drugs with improved selectivity and reduced side effects. This is particularly important in the context of precision medicine, where personalized therapies tailored to individual patient profiles are becoming increasingly prevalent.

The synthesis of 4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently. These advancements not only facilitate the production of this compound but also enable researchers to explore further modifications and derivatives.

Recent research has also highlighted the importance of computational chemistry in understanding the behavior of complex molecules like 4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level, helping researchers design more effective drug candidates. These computational approaches complement experimental work by predicting binding affinities, identifying potential drug-like properties, and optimizing lead structures before they enter preclinical testing.

The pharmaceutical industry continues to invest heavily in developing new therapies based on pyridine derivatives due to their versatility and potential therapeutic benefits. As our understanding of biological pathways grows, so does the demand for innovative compounds that can modulate these pathways effectively. 4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine stands out as a promising candidate that could address unmet medical needs across multiple therapeutic areas.

In conclusion, 4-Methoxy-2-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261872-08-5) is a structurally intricate and biologically relevant compound with significant potential in drug discovery. Its unique combination of functional groups makes it an excellent scaffold for developing novel therapeutic agents, particularly in oncology research. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in shaping the future of pharmaceutical innovation.